Cas no 25117-75-3 (3-Ethoxybenzonitrile)

3-Ethoxybenzonitrile Properties

Names and Identifiers

• 3-Ethoxybenzonitrile
• 3-Aethoxy-benzoesaeure-nitril
• 3-Aethoxy-benzonitril
• 3-ethoxybenzenecarbonitrile
• 3-ethoxy-benzonitrile
• Benzonitrile,3-ethoxy
• Benzonitrile,m-ethoxy
• m-Cyanophenetol
• m-Ethoxybenzonitril
• J-015818
• CS-0159909
• m-Ethoxy benzonitrile
• SCHEMBL1821556
• Benzonitrile, 3-ethoxy-
• MFCD00001805
• EINECS 246-632-2
• FS-4602
• AKOS000198122
• EN300-09450
• 3-Ethoxybenzoic acid nitrile
• 25117-75-3
• Z54464104
• FT-0682168
• PFNAUBYHTWDKBO-UHFFFAOYSA-N
• SY061633
• D95712
• NS00027812
• InChI=1/C9H9NO/c1-2-11-9-5-3-4-8(6-9)7-10/h3-6H,2H2,1H
• DTXSID60179807
• Benzonitrile, m-ethoxy-
• AMY28499
• DTXCID80102298
• +Expand

• MDL： MFCD00001805
• InChIKey： PFNAUBYHTWDKBO-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO/c1-2-11-9-5-3-4-8(6-9)7-10/h3-6H,2H2,1H3
• SMILES： CCOC1=CC=CC(=C1)C#N

Computed Properties

• Exact Mass: 147.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 147.068
• Heavy Atom Count: 11
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 33A^2

Experimental Properties

• LogP: 1.95698
• PSA: 33.02000
• Refractive Index: n20/D 1.529(lit.)
• Boiling Point: 241-244 °C(lit.)
• Melting Point: No data available
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.047 g/mL at 25 °C(lit.)

3-Ethoxybenzonitrile Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3276
• Hazard Statement： H302 + H312 + H332
• Warning Statement： P280
• Storage Condition：Ambient temperatures.
• PackingGroup：III
• Risk Phrases： 20/21/22
• Signal Word：Warning
• HazardClass：6.1

3-Ethoxybenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides